3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid

• IUPAC Name: 3-methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C14H16N2O3/c1-8-9(2)15-16(10(8)3)12-6-5-11(14(17)18)7-13(12)19-4/h5-7H,1-4H3,(H,17,18)
• InChI Key: POCJQWQNRDDCPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=C(C=C(C=C2)C(=O)O)OC)C
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid, also known as MTPBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MTPBA is a member of the benzoic acid family, and it is commonly used as a reagent in chemical synthesis and as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid is not well understood, but it is thought to involve the binding of metal ions to the pyrazole moiety of the molecule. This binding may result in changes to the structure and function of proteins, leading to the observed biological effects of 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid.
Biochemical and Physiological Effects:
3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and the induction of apoptosis in cancer cells. 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has also been shown to have neuroprotective effects in vitro, suggesting a potential role in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid in scientific research is its high solubility in organic solvents, which makes it easy to work with in the laboratory. However, one limitation of 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid, including further studies of its anti-cancer and neuroprotective effects, as well as investigations into its potential use as a fluorescent probe for the detection of metal ions. Additionally, there may be opportunities to modify the structure of 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid to improve its efficacy and reduce its toxicity in vivo.

Synthesis Methods

The synthesis of 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid involves the reaction of 3-methoxy-4-hydroxybenzoic acid with 3,4,5-trimethylpyrazole in the presence of a dehydrating agent. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has been used in a variety of scientific research applications, including as a ligand in coordination chemistry, as a reagent in organic synthesis, and as a fluorescent probe for the detection of metal ions. 3-Methoxy-4-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has also been studied for its potential use as an anti-cancer agent and as a potential treatment for Alzheimer's disease.